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Compound of Interest

Compound Name: Flazasulfuron

Cat. No.: B046402

Overview

Flazasulfuron is a selective, systemic sulfonylurea herbicide used for the control of a broad
spectrum of annual and perennial broad-leaved weeds, grasses, and sedges.[1][2][3][4] Its
versatility allows for both pre-emergence and post-emergence applications, providing flexibility
in weed management programs.[2][3][5] Flazasulfuron is absorbed through the roots and
leaves of plants and translocated to the meristematic tissues, where it inhibits a key enzyme,
leading to the cessation of growth and eventual plant death.[1][6][7]

Mode of Action

Flazasulfuron's herbicidal activity stems from the inhibition of the acetolactate synthase (ALS)
enzyme, also known as acetohydroxyacid synthase (AHAS).[1][3][5][6][7] This enzyme is
crucial for the biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[2][7]
The inhibition of ALS leads to a halt in protein synthesis and cell division, which in turn stops
plant growth within hours of application.[1][6]

Visible symptoms of Flazasulfuron's effects on susceptible weeds appear gradually.[6] These
symptoms include discoloration of newly developed leaves, followed by chlorosis, desiccation,
necrosis, and ultimately, the death of the plant within 20 to 25 days of application.[1][3][6]
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Caption: Flazasulfuron's mode of action signaling pathway.
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Application Timing: Pre-emergence vs. Post-
emergence

The choice between pre-emergence and post-emergence application of Flazasulfuron
depends on the target weed species, the crop, and the specific field conditions.

Pre-emergence Application

Pre-emergent herbicides are applied before weeds have sprouted.[8] Flazasulfuron, when
applied pre-emergence, forms a residual barrier in the soil that controls germinating weed
seeds.[9] This approach is proactive, preventing weed establishment and subsequent
competition with the crop.[8] Efficacy can be influenced by soil moisture, as adequate moisture
is often required to activate the herbicide.[10]

o Weed Spectrum: Primarily targets annual weeds such as crabgrass, goosegrass, and
chickweed.[8]

o Application: Applied to the soil before weed seeds germinate.[3]

o Key Advantage: Prevents weed competition from the start of the growing season.

Post-emergence Application

Post-emergent herbicides are applied to weeds that are already visibly growing.[8]
Flazasulfuron is effective as a post-emergent treatment, particularly on young, actively
growing weeds.[6] This method offers a reactive approach to weed control, targeting existing
weed populations.[8]

» Weed Spectrum: Controls a wide range of both annual and perennial weeds that have
already emerged.[8]

o Application: Applied directly to the foliage of emerged weeds.[5]

o Key Advantage: Provides control of established weeds.
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Caption: Decision workflow for Flazasulfuron application timing.

Data Presentation
Table 1: Efficacy of Flazasulfuron on Various Weed
Species
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Weed Species

Common Name

Pre-emergence

Post-emergence

Control Control

Capsella bursa-

] Shepherd's-Purse Good Good[11][12]

pastoris

Lamium purpureum Red Deadnettle Good Good[12]

Fallopia convolvulus Black-bindweed Good Good[12]

) Common
Chenopodium album Moderate Good[12]
Lambsquarters

Malva sylvestris Common Mallow Good Good[12]

Papaver rhoeas Corn Poppy Good Good[12]

Setaria spp. Foxtail Good Good[12][13]

) ) o ) Moderate (at higher

Richardia brasiliensis Florida Pusley Moderate[14]
rates)

Bidens alba Spanish Needles Good Good (initially)[14]

Conyza canadensis Horseweed Good Good (initially)[14]

Festuca spp. Fescue Not specified Excellent[15]

Note: Efficacy can vary based on application rate, environmental conditions, and weed growth

stage.

Table 2: Application Rates and Timing for Flazasulfuron

© 2025 BenchChem. All rights reserved.

5/13

Tech Support


https://www.scientific-publications.net/ro/article/1002017/
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.researchgate.net/publication/358817021_EFFICACY_OF_POST-EMERGENCE_HERBICIDE_FLAZULFURON_FOR_WEED_MANAGEMENT_IN_STONE_FRUIT_ORCHARDS
https://www.scientific-publications.net/en/article/1002017/
https://www.researchgate.net/publication/229433136_Weed_control_efficacy_and_citrus_response_to_flazasulfuron_applied_alone_and_in_combination_with_other_herbicides
https://www.researchgate.net/publication/229433136_Weed_control_efficacy_and_citrus_response_to_flazasulfuron_applied_alone_and_in_combination_with_other_herbicides
https://www.researchgate.net/publication/229433136_Weed_control_efficacy_and_citrus_response_to_flazasulfuron_applied_alone_and_in_combination_with_other_herbicides
https://cdnsciencepub.com/doi/10.1139/cjps-2018-0052
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Application Rate (g

Crop/Area Application Timing . Notes
a.i./ha)
Controls grasses,
Pre- and Post-
Warm Season Turf 25-100 broad-leaf weeds, and
emergence
sedges.[6]
] Pre- and Post-
Grapevines 25-75
emergence
A study showed no
significant impact on
Pre- and Post- )
Sugarcane 25-75[6] stalk yield at 50 and
emergence
100 g/ha post-
emergence.[16]
Effective against
annual dicotyledonous
Stone Fruit Orchards Post-emergence 40-80 and

monocotyledonous
weeds.[11][12][13]

Citrus

Post-emergence

Flazasulfuron alone
may not adequately
control grasses and
) some broadleaf
50-70 (tank-mixed) o
weeds; tank mixing
with glyphosate or
diuron improves

efficacy.[14]

Non-crop areas

Pre-emergence

Provides long-lasting
150 residual control for up
to 5 months.[9]

Experimental Protocols

The following are generalized protocols for evaluating the efficacy of Flazasulfuron.
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Protocol 1: Evaluating Pre-emergence Efficacy of
Flazasulfuron

» Objective: To determine the efficacy of pre-emergence application of Flazasulfuron on
target weed species.

o Materials and Reagents:

o Flazasulfuron formulation (e.g., 25% WG)

o

Knapsack sprayer with appropriate nozzles[17]

o

Personal Protective Equipment (PPE)

o

Weed seeds of target species

Weed-free soil

[¢]

[¢]

Pots or designated field plots

» Experimental Design: Randomized complete block design with a minimum of three
replicates.[18] Treatments should include a weedy check (untreated), a weed-free check,
and multiple rates of Flazasulfuron.

e Procedure:

o

Prepare plots or pots with weed-free soil.

o Sow seeds of target weed species at a uniform depth and density.

o Apply Flazasulfuron treatments evenly to the soil surface.[18]

o If necessary, apply a specified amount of water to activate the herbicide.[10]

o Maintain optimal growing conditions for weed germination and growth.

o Assess weed control at regular intervals (e.g., 20, 40, and 60 days after treatment) by
counting weed density and measuring weed biomass.[19]
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» Data Analysis: Analyze data using Analysis of Variance (ANOVA) and a means separation
test (e.g., Tukey's HSD) to determine significant differences between treatments.[20]

Protocol 2: Evaluating Post-emergence Efficacy of
Flazasulfuron

¢ Objective: To determine the efficacy of post-emergence application of Flazasulfuron on
target weed species at different growth stages.

o Materials and Reagents:
o Flazasulfuron formulation
o Non-ionic surfactant (if required)[15]
o Knapsack sprayer
o PPE
o Pots or designated field plots
o Established, actively growing target weeds

o Experimental Design: Randomized complete block design with at least three replicates.[11]
[12][13] Treatments should include an untreated control and various rates of Flazasulfuron
applied at different weed growth stages (e.g., 2-4 leaf stage, 4-6 leaf stage).[21]

e Procedure:

o

Establish a uniform population of target weed species in pots or field plots.

o

Apply Flazasulfuron treatments to weeds at the specified growth stages. Ensure thorough
coverage of the foliage.[22]

o

Maintain optimal growing conditions.

[¢]

Visually assess weed control (phytotoxicity) at regular intervals (e.g., 7, 14, 21, and 28
days after treatment) using a 0-100% scale (0 = no control, 100 = complete death).[12]
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o At the final assessment, harvest the above-ground biomass of surviving weeds and
determine the dry weight.

» Data Analysis: Analyze phytotoxicity ratings and biomass data using ANOVA and a means
separation test.
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Caption: General experimental workflow for herbicide efficacy testing.
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Crop Selectivity

The selective nature of Flazasulfuron in certain crops is attributed to the plant's ability to
rapidly metabolize the herbicide into inactive compounds.[1][6][7] This detoxification process
prevents the accumulation of Flazasulfuron at the site of action, thus allowing the crop to
tolerate the application.[7] However, some crops, like grapefruit, have shown sensitivity to
Flazasulfuron, exhibiting phytotoxicity at rates effective for weed control.[14]

Tank Mixtures

To broaden the spectrum of controlled weeds, Flazasulfuron can be tank-mixed with other
herbicides. For instance, tank-mixing with glyphosate has been shown to improve the efficacy
of Flazasulfuron on both grass and broadleaf weeds.[14] When considering a tank mix, it is
crucial to follow the label recommendations for all products and conduct a jar test to ensure
physical compatibility.

Conclusion

Flazasulfuron is an effective herbicide with the flexibility of both pre-emergence and post-
emergence application. The choice of application timing should be based on the weed
spectrum present and the specific management goals. Pre-emergence applications provide
proactive, residual control of germinating weeds, while post-emergence applications are
effective for controlling existing weed populations. For optimal results, application rates and
timing should be tailored to the specific crop, target weeds, and environmental conditions. In
some situations, tank-mixing Flazasulfuron with other herbicides can enhance its weed control
spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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